Cas no 113544-20-0 (3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-)

• Product Name: 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-
• CAS No: 113544-20-0
• MF: C₁₂H₁₀OS₂
• MW: 234.337200641632
• CID: 106041
• PubChem ID: 26598562
• Update Time: 2025-05-30

3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-
• 2-BENZYLIDENE-5-(METHYLTHIO)THIOPHEN-3(2H)-ONE
• 2-benzylidene-5-methylsulfanylthiophen-3-one
• 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)
• 5-(methylthio)-2-(phenylmethylene)-3-thiophenone
• 5-methylsulfanyl-2-(phenylmethylidene)thiophen-3-one
• 113544-20-0
• (2E)-2-benzylidene-5-methylsulfanylthiophen-3-one
• MFCD09877815

• MDL： MFCD09877815
• Inchi： 1S/C12H10OS2/c1-14-12-8-10(13)11(15-12)7-9-5-3-2-4-6-9/h2-8H,1H3/b11-7+
• InChI Key： DHFAGGXMBJSCHU-YRNVUSSQSA-N
• SMILES： S1C(=CC(/C/1=C\C1C=CC=CC=1)=O)SC

Computed Properties

• Exact Mass: 234.01700
• Monoisotopic Mass: 234.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.29
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.672
• PSA: 67.67000
• LogP: 3.54780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-

Exploring the Properties and Applications of 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)- (CAS No. 113544-20-0)

The compound 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-, identified by its CAS No. 113544-20-0, is a fascinating organic molecule with a unique structural framework. This compound belongs to the thiophene family, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical and material science research. Its molecular structure features a thiophene core substituted with a methylthio group and a phenylmethylene moiety, which contribute to its distinct chemical and physical properties.

In recent years, the demand for specialized organic compounds like 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)- has surged due to their potential applications in drug discovery and functional materials. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules. The compound's ability to undergo various chemical reactions, such as nucleophilic substitutions and cycloadditions, makes it a versatile candidate for organic synthesis.

One of the most searched questions in the field of organic chemistry is: "What are the industrial uses of thiophene derivatives?" 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)- is no exception. Its derivatives are explored for applications in agrochemicals, dyes, and even electronic materials. For instance, its conjugated system could be leveraged in organic semiconductors, a hot topic in the development of flexible electronics and solar cells.

The compound's spectroscopic properties are another area of interest. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly used to characterize its structure. These methods help researchers understand its reactivity and stability, which are critical for optimizing its use in various applications. Additionally, computational chemistry tools like density functional theory (DFT) are employed to predict its electronic properties and interactions.

Environmental and safety considerations are also paramount when working with 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)-. While it is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure safety. This aligns with the growing trend of green chemistry, where researchers aim to minimize the environmental impact of chemical processes. Questions like "How to handle thiophene derivatives safely?" are frequently searched, reflecting the community's focus on sustainable practices.

In summary, 3(2H)-Thiophenone,5-(methylthio)-2-(phenylmethylene)- (CAS No. 113544-20-0) is a compound with immense potential across multiple disciplines. Its unique structure and reactivity make it a valuable asset in pharmaceutical research, material science, and beyond. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest for years to come.